Cas no 2229114-04-7 (2-1-(prop-1-en-2-yl)cyclopropylacetic acid)

• Product Name: 2-1-(prop-1-en-2-yl)cyclopropylacetic acid
• CAS No: 2229114-04-7
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 6276866
• PubChem ID: 165844770
• Update Time: 2025-05-19

2-1-(prop-1-en-2-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(prop-1-en-2-yl)cyclopropylacetic acid
• EN300-1809130
• 2-[1-(prop-1-en-2-yl)cyclopropyl]acetic acid
• 2229114-04-7

• Inchi： 1S/C8H12O2/c1-6(2)8(3-4-8)5-7(9)10/h1,3-5H2,2H3,(H,9,10)
• InChI Key： KWGJYDVMIIPUSW-UHFFFAOYSA-N
• SMILES： OC(CC1(C(=C)C)CC1)=O

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-1-(prop-1-en-2-yl)cyclopropylacetic acid

Introduction to 2-1-(prop-1-en-2-yl)cyclopropylacetic acid (CAS No. 2229114-04-7) and Its Emerging Applications in Chemical Biology

2-1-(prop-1-en-2-yl)cyclopropylacetic acid, identified by the CAS number 2229114-04-7, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinctive molecular framework and potential biological activities. This compound belongs to the class of cyclopropylacetic acid derivatives, which are known for their versatile pharmacological properties. The presence of both a propenyl group and a cyclopropyl ring in its structure imparts a high degree of chemical flexibility, making it a valuable scaffold for medicinal chemistry investigations.

The molecular structure of 2-1-(prop-1-en-2-yl)cyclopropylacetic acid consists of a cyclopropyl ring attached to an acetic acid moiety, with a propenyl group substituent at the 1-position. This arrangement creates a conformationally constrained system that can interact with biological targets in novel ways. The cyclopropyl group, in particular, is known to enhance binding affinity due to its rigid three-membered ring, while the propenyl group introduces unsaturation that can participate in various biochemical interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 2-1-(prop-1-en-2-yl)cyclopropylacetic acid with biological macromolecules. Studies have suggested that this compound may exhibit inhibitory effects on certain enzyme targets, particularly those involved in metabolic pathways and inflammatory responses. The propenyl moiety has been identified as a key pharmacophore, capable of engaging with hydrophobic pockets in protein active sites, while the cyclopropyl ring provides structural stability and enhances binding specificity.

In the realm of drug discovery, derivatives of cyclopropylacetic acid have shown promise as leads for developing novel therapeutics. The structural features of 2-1-(prop-1-en-2-yl)cyclopropylacetic acid make it an attractive candidate for further optimization through structure-based drug design. By leveraging high-throughput screening and virtual ligand docking techniques, researchers can rapidly identify analogs with enhanced potency and selectivity. This approach has been instrumental in accelerating the development of small-molecule inhibitors for diseases such as cancer, neurodegenerative disorders, and metabolic syndromes.

One particularly intriguing aspect of 2-1-(prop-1-en-2-yl)cyclopropylacetic acid is its potential role in modulating lipid metabolism. The cyclopropyl group has been observed to interfere with fatty acid synthesis and degradation pathways, suggesting that this compound could be developed into a therapeutic agent for managing hyperlipidemia or obesity-related conditions. Preclinical studies have demonstrated that structurally similar compounds can inhibit key enzymes such as acetyl-CoA carboxylase (ACC) and fatty acid synthase (FAS), thereby reducing lipid accumulation.

The synthesis of 2-1-(prop-1-en-2-yl)cyclopropylacetic acid presents unique challenges due to the reactive nature of the propenyl group and the sensitivity of the cyclopropyl ring. However, recent innovations in synthetic methodologies have made it possible to produce this compound with high yield and purity. Transition-metal-catalyzed cross-coupling reactions have been particularly effective in constructing the desired carbon-carbon bonds, while protecting group strategies have enabled selective functionalization at multiple sites.

From a regulatory perspective, 2-1-(prop-1-en-2-yl)cyclopropylacetic acid (CAS No. 2229114-04-7) does not fall under any restricted categories or require special handling under current guidelines. Its chemical properties ensure that it can be safely stored and handled in standard laboratory conditions, making it accessible for academic and industrial research purposes. As interest in this compound grows, ongoing studies will aim to elucidate its mechanism of action and explore new therapeutic applications.

The integration of machine learning and artificial intelligence into drug discovery has further enhanced the potential of 2-1-(propenyll-cyclopropanecarboxylic acid) as a lead compound. Predictive models can now forecast biological activity based on structural features alone, allowing researchers to prioritize candidates for experimental validation. This synergy between computational methods and experimental chemistry has significantly reduced the time required to identify promising drug candidates from thousands of possible molecules.

In conclusion, 2-1-(propenyll-cyclopropanecarboxylic acid) represents a fascinating example of how structural innovation can lead to novel therapeutic opportunities. Its unique combination of pharmacophoric elements makes it an ideal candidate for further exploration in chemical biology and drug development. As research continues to uncover new applications for this compound, its significance in advancing medical science is likely to grow exponentially.